Cas no 2138215-29-7 (5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol)
5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
- EN300-1117103
- 2138215-29-7
- [5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol
-
- Inchi: 1S/C11H10FNOS/c1-7-10(6-15)13-14-11(7)8-4-2-3-5-9(8)12/h2-5,15H,6H2,1H3
- InChI Key: VFGCBDOOJSZNRB-UHFFFAOYSA-N
- SMILES: SCC1C(C)=C(C2C=CC=CC=2F)ON=1
Computed Properties
- Exact Mass: 223.04671328g/mol
- Monoisotopic Mass: 223.04671328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 27Ų
5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117103-0.05g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 0.05g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1117103-0.1g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 0.1g |
$715.0 | 2023-10-27 | |
| Enamine | EN300-1117103-0.25g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 0.25g |
$748.0 | 2023-10-27 | |
| Enamine | EN300-1117103-0.5g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 0.5g |
$781.0 | 2023-10-27 | |
| Enamine | EN300-1117103-1.0g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 1g |
$813.0 | 2023-06-09 | ||
| Enamine | EN300-1117103-2.5g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 2.5g |
$1594.0 | 2023-10-27 | |
| Enamine | EN300-1117103-5.0g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 5g |
$2360.0 | 2023-06-09 | ||
| Enamine | EN300-1117103-10.0g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 10g |
$3500.0 | 2023-06-09 | ||
| Enamine | EN300-1117103-1g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 1g |
$813.0 | 2023-10-27 | |
| Enamine | EN300-1117103-5g |
[5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol |
2138215-29-7 | 95% | 5g |
$2360.0 | 2023-10-27 |
5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
Introduction to 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol (CAS No. 2138215-29-7)
5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138215-29-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The molecular structure of this compound incorporates a fluorophenyl group, a methyl substituent, and an oxazol ring system, which collectively contribute to its distinct reactivity and utility in synthetic chemistry.
The fluorophenyl moiety in the molecule is particularly noteworthy, as fluorine-containing aromatic compounds are widely recognized for their role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. The presence of fluorine atoms can modulate the electronic properties of the aromatic ring, influencing interactions with biological targets. This feature makes 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol a promising candidate for designing novel therapeutic molecules that exhibit improved pharmacokinetic profiles.
Additionally, the oxazol ring system introduces a heterocyclic framework that is commonly found in biologically active compounds. Oxazoles are known for their stability and versatility in medicinal chemistry, often serving as key structural motifs in drugs targeting various diseases. The methyl group at the 4-position of the oxazole ring further influences the electronic distribution and steric environment of the molecule, potentially affecting its binding affinity to biological receptors.
In recent years, there has been a growing interest in developing small-molecule inhibitors for enzymes involved in critical biological pathways. The thiol (-SH) group present in 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol provides a reactive site that can be exploited for covalent binding to target proteins. This characteristic is particularly valuable in the design of protease inhibitors, which are essential for treating conditions such as cancer and inflammation. The unique combination of structural features in this compound makes it a versatile scaffold for further derivatization and optimization.
Current research efforts are focused on exploring the pharmacological potential of derivatives of 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol. Studies have demonstrated that modifications to the fluorophenyl group can significantly alter the biological activity of related compounds. For instance, variations in fluorine substitution patterns have been shown to influence receptor binding affinity and selectivity. Similarly, alterations to the oxazole ring can impact metabolic stability and pharmacokinetic properties.
The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive molecules. These methodologies allow researchers to predict the binding interactions of 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol with biological targets, enabling rational design of optimized derivatives. Such approaches have been instrumental in identifying lead compounds for further preclinical development.
Moreover, advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have facilitated the introduction of diverse functional groups into the molecular framework. These synthetic strategies are crucial for generating libraries of compounds that can be screened for biological activity.
The thiol group in 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol also opens avenues for post-synthetic modifications, such as disulfide bond formation or thiol-based bioconjugation techniques. These modifications are particularly relevant in drug delivery systems where controlled release mechanisms are desired. The ability to functionalize this compound at multiple sites allows for tailored design of prodrugs or targeted therapeutics.
In conclusion,5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its applications in drug discovery and biochemical research, highlighting its importance as a building block for future innovations.
2138215-29-7 (5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)